5-(4-(allyloxy)phenyl)-4-benzoyl-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H20N2O5/c1-3-13-30-18-11-9-16(10-12-18)21-20(22(27)17-7-5-4-6-8-17)23(28)24(29)26(21)19-14-15(2)31-25-19/h3-12,14,21,27H,1,13H2,2H3/b22-20+
• InChI Key: VDIQEHSIIDPWCC-LSDHQDQOSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)OCC=C
• Isomeric SMILES: CC1=CC(=NO1)N2C(/C(=C(/C3=CC=CC=C3)\O)/C(=O)C2=O)C4=CC=C(C=C4)OCC=C
• Molecular Formula: C24H20N2O5
• Molecular Weight: 416.4 g/mol

Description

5-(4-(allyloxy)phenyl)-4-benzoyl-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H20N2O5 and its molecular weight is 416.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis and Synthetic Methodologies

Research on compounds with similar structural motifs, such as pyrrole and isoxazole derivatives, often focuses on their synthesis, crystal structure, and molecular behavior. For instance, studies have demonstrated the synthesis and structural analysis of pyrrolizin- and isoxazol-related compounds, offering insights into their chemical properties and potential applications in designing novel molecules with specific functions (Dey et al., 2003), (Ablajan & Xiamuxi, 2011).

Potential Therapeutic Applications

While excluding information on drug use and dosage, it's worth noting that compounds within this family have been studied for their potential therapeutic effects, such as anti-inflammatory and analgesic activities. Research into similar benzoyl and pyrrole-containing compounds has shown promising results in preclinical models, indicating their potential in developing new therapeutic agents (Muchowski et al., 1985).

Material Science and Molecular Electronics

Derivatives of pyrrole and isoxazole have been investigated for their applications in material science, including the formation of self-assembled monolayers and electropolymerization. These processes are crucial for developing molecular electronics and nanotechnology, where the precise control of molecular properties can lead to advanced materials and devices (Schneider et al., 2017).

Catalysis and Organic Synthesis

Compounds with similar structures have been utilized in catalysis and as intermediates in organic synthesis, showcasing the versatility of such molecules in facilitating chemical reactions and creating new compounds with desired properties. The study of their reactions, mechanisms, and applications in synthesis is fundamental for advancing organic chemistry and developing new drugs and materials (Alizadeh et al., 2007).

Environmental and Analytical Chemistry

Isoxazole and pyrrole derivatives are also explored for their environmental stability, reactivity, and potential use in analytical chemistry. Understanding these compounds' interactions with various environments and their physicochemical properties can lead to the development of better analytical methods and materials for environmental monitoring and remediation (Deosarkar, 2012).